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Chemical Properties and Regulatory Background

Isopyrazam is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide used extensively in

agriculture [1] [2].

Chemical Description: Its IUPAC name is 3-(difluoromethyl)-1-methyl-N-[1,2,3,4-tetrahydro-9-(1-

methylethyl)-1,4-methanonaphthalen-5-yl]-1H-pyrazole-4-carboxamide [3].
Regulatory Status: The European Food Safety Authority (EFSA) has established Maximum Residue

Levels (MRLs) for isopyrazam in various commodities. The residue definition for enforcement is
isopyrazam (sum of isomers) [2]. Fully validated analytical methods are expected to have a limit of

quantification (LOQ) of 0.01 mg/kg for high water content, high oil content, and dry matrices [2].

Analytical Techniques for Isopyrazam

The following table summarizes the primary chromatographic techniques used for isopyrazam analysis as

per the retrieved documents:
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Analytical
Technique

Application Context Key Characteristics Source

LC-MS/MS Analysis in cucumbers, rat

plasma, and as part of multi-
fungicide methods [4] [5].

Considered a highly reliable and widely

used method; often involves sophisticated
sample preparation like QuEChERS [1] [4].

GC-MS / GC-
MS/MS

Residue analysis in bee and
bee pollen samples [3].

Listed as a suitable technique; specific
applications show its use in complex

matrices with tandem MS for confirmation
[3].

Paper
Capillary
Spray MS

Rapid screening of pyrazole
fungicides in wine [1].

An ambient ionization technique that allows
for fast analysis with minimal sample

preparation [1].

The experimental workflow for analyzing pesticide residues like isopyrazam typically involves several key

stages, from sample collection to data analysis, with the choice of instrumentation being a critical step.
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Detailed LC-MS/MS Protocol for Cucumbers

The following protocol is adapted from a study that developed a sensitive method for simultaneously

determining isopyrazam and azoxystrobin in cucumbers using HPLC-MS/MS [4].

Sample Preparation (Modified QuEChERS)

Extraction: The cucumber samples are extracted with acetonitrile.

Clean-up: The extract is cleaned up using a combination of octadecylsilyl silica (C18) and graphite
carbon black to remove co-extractives like fats and pigments.
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Instrumental Analysis (HPLC-MS/MS)

Chromatography:
Column: Inertsil ODS-2 analytical column (5 μm, 4.6 × 150 mm).

Mobile Phase: Methanol and water (80:20, v/v) containing 0.1% (v/v) formic acid.
Flow Rate: 0.8 mL/min.

Injection Volume: 5 μL.
Run Time: 10 minutes.

Mass Spectrometry:
Ionization: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM).
Ion Transitions: Monitor the transition from the precursor ion m/z 360.3 to the product ion m/z
244.1 for isopyrazam [5].
Source Parameters:

Nebulizer Gas: 8 L/min
Curtain Gas: 8 L/min

Collision Gas (CAD): 4 L/min
Ion Spray Voltage: 4500 V

Temperature: 450 °C

Method Validation Data

The described method was rigorously validated, yielding the following performance characteristics [4]:

Validation Parameter Result for Isopyrazam

Limit of Quantification (LOQ) 0.498 μg/kg

Recovery Rate 91.48% to 114.62%

Precision (Relative Standard Deviation) < 13.1%

Critical Experimental Considerations

Matrix Effects: The sample matrix can significantly suppress or enhance the ionization of the analyte

in the mass spectrometer. The protocol for cucumbers explicitly evaluated matrix effects [4]. You must
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assess this for your specific sample type, and using a stable isotope-labeled internal standard for

isopyrazam, if available, is the best way to compensate for it.
Isomer Separation: Isopyrazam is a mixture of isomers. The EFSA review notes that the impact of

plant and livestock metabolism on the enantiomer ratio in final residues is a point of consideration,
though it may not affect all enforcement analyses [2]. Be aware that your chromatographic method

may need to separate these isomers.
Safety and Regulation: Isopyrazam is classified as toxic to reproduction (Category 1B) and as a

carcinogen (Category 2) [2]. Always consult the latest Safety Data Sheet (SDS) and adhere to all
local regulations for handling and disposal.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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